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An In-Depth Technical Guide to the Physical and Chemical Properties of Nordstrandite and

Doyleite

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of nordstrandite and doyleite, two triclinic polymorphs of aluminum hydroxide,

Al(OH)₃. The information is presented to facilitate comparative analysis and to provide detailed

experimental context for researchers in mineralogy, materials science, and pharmaceutical

development.

Introduction
Nordstrandite and doyleite are members of the aluminum hydroxide [Al(OH)₃] family of

minerals, which also includes the more common polymorphs gibbsite and bayerite.[1][2] These

minerals are of significant interest due to their varying stabilities, structural arrangements, and

potential applications in areas such as catalysis, adsorbents, and as raw materials. Doyleite is

noted as the least stable of these polymorphs.[3] Understanding the distinct properties of

nordstrandite and doyleite is crucial for their identification, synthesis, and utilization in scientific

and industrial applications.
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The fundamental physical and chemical characteristics of nordstrandite and doyleite are

summarized below. While both share the same chemical formula, their distinct crystal

structures give rise to differences in their physical properties.

Quantitative Data Summary
The following tables provide a comparative summary of the key quantitative data for

nordstrandite and doyleite.

Table 1: Crystallographic Properties

Property Nordstrandite Doyleite

Crystal System Triclinic[4] Triclinic[5]

Space Group P1[4] P1̅[5]

Cell Parameters

a = 5.08 Å, b = 5.12 Å, c =

4.98 Åα = 93.67°, β = 118.92°,

γ = 70.27°[4]

a = 5.00 Å, b = 5.17 Å, c =

4.98 Åα = 97.5°, β = 118.6°, γ

= 104.74°[5]

Unit Cell Volume 105.94 Å³[4] 104.37 Å³[5]

Table 2: Physical Properties

Property Nordstrandite Doyleite

Mohs Hardness 3[4] 2.5 - 3[5][6]

Density (g/cm³)
2.43 - 2.436 (measured), 2.45

(calculated)[4]

2.48 (measured), 2.482

(calculated)[5][6]

Color
Colorless, coral pink, reddish

brown[4]

White, creamy-white, bluish-

white[5]

Luster Vitreous, Pearly[4] Vitreous, Pearly, Dull[5]

Streak White[7] White[5]

Cleavage Perfect on {110}[7][8]
Perfect on {010}, fair on {100}

[5][6]
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Table 3: Optical Properties

Property Nordstrandite Doyleite

Type Biaxial (+)[4] Biaxial (+)[5]

Refractive Indices
nα = 1.580(4), nβ = 1.580(4),

nγ = 1.596(4)[4]

nα = 1.545(1), nβ = 1.553(1),

nγ = 1.566(1)[5]

2V Angle
24° (measured), 44°

(calculated)[4]

77° (measured), 78°

(calculated)[5]

Birefringence 0.016[4] 0.021[5]

Chemical Composition and Solubility
Both nordstrandite and doyleite have the chemical formula Al(OH)₃, corresponding to a

composition of 34.59% aluminum, 61.53% oxygen, and 3.88% hydrogen by weight.[6][7]

Doyleite is reported to be insoluble in a 1:1 ratio of sulfuric acid, hydrogen chloride, and nitric

acid at room temperature. The solubility of aluminum hydroxides is generally pH-dependent.

Experimental Protocols
The characterization of nordstrandite and doyleite involves a suite of analytical techniques.

Below are detailed methodologies for key experiments.

Synthesis of Nordstrandite
A common method for the synthesis of nordstrandite involves the following steps:

Precipitation of Al(OH)₃ Gel: An aluminum hydroxide gel is precipitated at a pH of 8 by the

addition of a 25% ammonia solution to a 0.25 M aluminum chloride (AlCl₃) solution at a rate

of 5 mL/min at 25 °C.[5]

Washing: The resulting gel is thoroughly washed with deionized water to remove any

unreacted salts.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://cdn.who.int/media/docs/default-source/medicines/pharmacopoeia/omitted-monographs/aluminium_hydroxide.pdf?sfvrsn=63b28b7d_5
https://pmc.ncbi.nlm.nih.gov/articles/PMC9909817/
https://cdn.who.int/media/docs/default-source/medicines/pharmacopoeia/omitted-monographs/aluminium_hydroxide.pdf?sfvrsn=63b28b7d_5
https://pmc.ncbi.nlm.nih.gov/articles/PMC9909817/
https://cdn.who.int/media/docs/default-source/medicines/pharmacopoeia/omitted-monographs/aluminium_hydroxide.pdf?sfvrsn=63b28b7d_5
https://pmc.ncbi.nlm.nih.gov/articles/PMC9909817/
https://cdn.who.int/media/docs/default-source/medicines/pharmacopoeia/omitted-monographs/aluminium_hydroxide.pdf?sfvrsn=63b28b7d_5
https://pmc.ncbi.nlm.nih.gov/articles/PMC9909817/
https://www.researchgate.net/figure/powder-X-ray-diffraction-pattern-of-aluminium-hydroxide-gibbsite-phase-top-trace_fig1_262933510
https://www.cambridge.org/core/journals/clay-minerals/article/abs/routine-identification-of-aluminium-hydroxide-polymorphs-with-the-laser-raman-microprobe/72E9F6E59FC76F9A86AD99641EA50BC9
https://pmc.ncbi.nlm.nih.gov/articles/PMC9909817/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9909817/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075778?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aging: The washed gel is then aged in an 8% ethylene diamine solution at 40 °C for 40

hours.[5]

Final Washing and Drying: The synthesized nordstrandite is washed again with deionized

water and subsequently dried.[5]

X-Ray Diffraction (XRD)
Powder X-ray diffraction is a primary technique for distinguishing between the polymorphs of

Al(OH)₃.

Sample Preparation: A small portion of the mineral sample is finely ground by hand in an

agate mortar.[9]

Instrumentation: A powder diffractometer with a Cu Kα radiation source (λ = 1.5418 Å) is

typically used.[6]

Data Collection: The diffraction pattern is collected over a 2θ range, for instance, at a scan

rate of 4° 2θ per minute with 2θ steps of 0.05°.[6]

Analysis: The resulting diffraction pattern, a plot of intensity versus 2θ, provides a unique

fingerprint for each polymorph. The characteristic peaks for nordstrandite and doyleite can

be compared to standard diffraction patterns for identification.[1]

Raman Spectroscopy
Raman spectroscopy is a non-destructive technique that provides information about the

vibrational modes of a material, allowing for the differentiation of the Al(OH)₃ polymorphs.

Instrumentation: A laser Raman microprobe is utilized.

Sample Preparation: Minimal sample preparation is required; untreated crystals, fragments,

or microcrystalline powders can be directly analyzed.[7]

Analysis: The Raman spectra of the different polymorphs show distinct bands. For instance,

in the ν(OH)-stretching region, nordstrandite exhibits three bands near 3492, 3566, and 3623

cm⁻¹, while doyleite shows a broad band centered at approximately 3545 cm⁻¹ with a
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potential shoulder near 3615 cm⁻¹.[7] The region between 100–1200 cm⁻¹ also contains

distinctly different signatures for each polymorph.[7]

Solubility Determination (Shake-Flask Method)
The equilibrium solubility of aluminum hydroxides can be determined using the shake-flask

method.[10]

Preparation of Media: A series of aqueous solutions with varying target pH values (e.g., pH 4

to 12) are prepared in separate flasks using deionized water. The pH is adjusted using small

volumes of 0.1 M HClO₄ or 0.1 M NaOH.[10]

Addition of Solute: An excess amount of the solid aluminum hydroxide is added to each flask

to ensure that equilibrium with the solid phase is achieved.[10]

Equilibration: The flasks are agitated in a constant temperature bath until equilibrium is

reached.

Phase Separation: The solid and liquid phases are separated by allowing the solid to settle,

followed by centrifugation and filtration of the supernatant.[10]

Analysis: The concentration of dissolved aluminum in the clear supernatant is quantified

using techniques such as Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-

OES) or Atomic Absorption Spectroscopy (AAS). The final pH of the supernatant is also

measured.[10]

Data Analysis: A solubility curve is generated by plotting the logarithm of the measured

aluminum concentration against the final equilibrium pH.[10]

Thermogravimetric Analysis (TGA)
Thermogravimetric analysis can be used to study the thermal decomposition of nordstrandite

and doyleite. This technique involves heating a sample at a controlled rate and measuring the

change in mass as a function of temperature. The dehydroxylation of Al(OH)₃ polymorphs

occurs at specific temperature ranges, providing information about their thermal stability.
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The following diagrams illustrate key relationships and workflows relevant to the study of

nordstrandite and doyleite.
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Polymorphic relationship of Al(OH)₃ minerals.
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Experimental workflow for mineral characterization.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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